Cas no 160890-96-0 (Benzonitrile, 4-(5-methyl-1,3,4-oxadiazol-2-yl)-)

• Product Name: Benzonitrile, 4-(5-methyl-1,3,4-oxadiazol-2-yl)-
• CAS No: 160890-96-0
• MF: C₁₀H₇N₃O
• MW: 185.182081460953
• CID: 6054038
• PubChem ID: 603718
• Update Time: 2025-06-25

Benzonitrile, 4-(5-methyl-1,3,4-oxadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(5-methyl-1,3,4-oxadiazol-2-yl)-
• 4-(5-Methyl-1,3,4-oxadiazol-2-yl)benzonitrile
• 160890-96-0
• 4-(5-Methyl-1,3,4-oxadiazol-2-yl)benzonitrile #
• EN300-745781
• SCHEMBL315483
• 4-(5-Methyl-[1,3,4]oxadiazolyl)benzonitril

• Inchi： 1S/C10H7N3O/c1-7-12-13-10(14-7)9-4-2-8(6-11)3-5-9/h2-5H,1H3
• InChI Key： LGSFHFXZDDJBJV-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C2=NN=C(C)O2)C=C1

Computed Properties

• Exact Mass: 185.058911855g/mol
• Monoisotopic Mass: 185.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 361.0±44.0 °C(Predicted)
• pka: -4.40±0.32(Predicted)

Additional information on Benzonitrile, 4-(5-methyl-1,3,4-oxadiazol-2-yl)-

Recent Advances in the Study of Benzonitrile, 4-(5-methyl-1,3,4-oxadiazol-2-yl)- (CAS: 160890-96-0)

Benzonitrile, 4-(5-methyl-1,3,4-oxadiazol-2-yl)- (CAS: 160890-96-0) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest studies and findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent research has highlighted the role of Benzonitrile, 4-(5-methyl-1,3,4-oxadiazol-2-yl)- as a key intermediate in the synthesis of novel heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The compound's unique structural features, including the oxadiazole ring, contribute to its ability to interact with biological targets with high affinity and selectivity.

In addition to its synthetic applications, Benzonitrile, 4-(5-methyl-1,3,4-oxadiazol-2-yl)- has been investigated for its potential as a bioactive molecule. A recent preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) reported that derivatives of this compound exhibited promising antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The study also noted that these derivatives displayed low cytotoxicity, suggesting their potential as safe and effective antimicrobial agents.

Another area of interest is the compound's role in cancer research. A 2023 study in the European Journal of Medicinal Chemistry explored the antiproliferative effects of Benzonitrile, 4-(5-methyl-1,3,4-oxadiazol-2-yl)- derivatives on various cancer cell lines. The results indicated that certain derivatives could induce apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/Akt/mTOR axis. These findings underscore the compound's potential as a scaffold for developing new anticancer therapies.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of Benzonitrile, 4-(5-methyl-1,3,4-oxadiazol-2-yl)- derivatives. A recent review in Drug Discovery Today (2024) emphasized the need for further studies to improve the solubility, stability, and bioavailability of these compounds. Advances in computational chemistry and structure-activity relationship (SAR) studies are expected to play a crucial role in addressing these challenges.

In conclusion, Benzonitrile, 4-(5-methyl-1,3,4-oxadiazol-2-yl)- (CAS: 160890-96-0) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its applications span from synthetic intermediates to bioactive molecules with therapeutic potential. Ongoing research efforts are likely to uncover new opportunities for this compound, paving the way for innovative drug development strategies.